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Compound of Interest

Compound Name:
5-NORBORNENE-2-

CARBONITRILE

Cat. No.: B1293559 Get Quote

Essential Safety and Handling Guide for 5-
Norbornene-2-carbonitrile
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Norbornene-2-carbonitrile.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 5-Norbornene-2-carbonitrile

Synonyms: Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, 2-Cyano-5-norbornene

CAS Number: 95-11-4

Hazard Summary: 5-Norbornene-2-carbonitrile is classified as a hazardous chemical. It is

harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause serious

eye irritation and skin irritation.[1][2][3] This compound is a combustible liquid and should be

kept away from heat, sparks, and open flames.[2][3][4]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293559?utm_src=pdf-interest
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC165750100&productDescription=5-NORBORNENE-2-CARBONITR+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/N0897
https://www.tcichemicals.com/OP/en/p/N0897
https://www.fishersci.com/store/msds?partNumber=AC165750100&productDescription=5-NORBORNENE-2-CARBONITR+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/N0897
https://www.tcichemicals.com/OP/en/p/N0897
https://www.tcichemicals.com/IN/en/p/N0897
https://www.tcichemicals.com/OP/en/p/N0897
https://m.chemicalbook.com/ProductMSDSDetailCB0153050_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate personal protective equipment must be worn at all times when handling 5-
Norbornene-2-carbonitrile to minimize exposure and ensure personal safety.

PPE Category Specification Standard Compliance

Eye and Face Protection
Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.

Consult with your institution's

safety officer for specific glove

material compatibility.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1][4] A

respirator with a type ABEK

(EN14387) filter is

recommended.

Operational and Disposal Plans
Handling and Storage Protocol:

Ventilation: Always handle 5-Norbornene-2-carbonitrile in a well-ventilated area or inside a

chemical fume hood.[4]

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[4] Do not

breathe mist, vapors, or spray.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in the work area.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4]

Keep away from heat, sparks, and open flames.[1][4] The substance is incompatible with

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1]
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Spill and Leak Cleanup:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[4]

Ventilate Area: Ensure the area is well-ventilated.

Absorb Spill: Use an inert absorbent material, such as dry sand or earth, to contain and

absorb the spill.[4]

Collect Waste: Place the absorbed material into a designated chemical waste container

using spark-proof tools.[4]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan: All waste, including the chemical itself and any contaminated materials (e.g.,

gloves, absorbent materials), must be disposed of in accordance with local, state, and federal

regulations. Dispose of the contents and container at an approved waste disposal plant.[1][2][3]

Experimental Workflow and Safety Logic
The following diagram illustrates the decision-making process for handling 5-Norbornene-2-
carbonitrile, from initial preparation to final disposal, emphasizing the integration of safety

measures at each step.
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Caption: Workflow for Safe Handling and Disposal of 5-Norbornene-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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